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Compound of Interest

Compound Name: 2-Fluorophenylacetonitrile

Cat. No.: B044652 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Fluorophenylacetonitrile

Introduction

2-Fluorophenylacetonitrile (CAS No. 326-62-5), also known as 2-Fluorobenzyl cyanide, is a

chemical intermediate widely utilized in the synthesis of various pharmaceutical compounds

and other organic molecules.[1] Its chemical formula is C8H6FN, with a molecular weight of

135.14 g/mol .[1][2] Given its hazardous properties, a comprehensive understanding of its

safety and handling precautions is paramount for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment and prevent accidental

exposure.

This technical guide provides an in-depth overview of the safety protocols, handling

procedures, and emergency responses required when working with 2-
Fluorophenylacetonitrile.

Hazard Identification and Classification
2-Fluorophenylacetonitrile is classified as a hazardous substance with multiple risk factors. It

is a flammable liquid and is harmful if swallowed, inhaled, or in contact with skin. It is also

known to cause skin and serious eye irritation, and may cause respiratory irritation.[3][4]

Table 1: GHS Hazard Classification
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Category Code
Hazard
Statement

Pictogram Signal Word

Physical Hazard H226
Flammable liquid

and vapor.[5]
🔥 Warning

Health Hazards
H302+H312+H3

32

Harmful if

swallowed, in

contact with skin

or if inhaled.[6]

❗

H315
Causes skin

irritation.[3]
❗

H319
Causes serious

eye irritation.[3]
❗

H335

May cause

respiratory

irritation.[3]

❗

Note: Some sources indicate a higher hazard classification of H331: Toxic if inhaled.[2] Users

should handle the substance with appropriate caution.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Fluorophenylacetonitrile is

provided below. This data is essential for designing safe experimental and storage conditions.

Table 2: Physical and Chemical Data
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Property Value Source(s)

CAS Number 326-62-5 [2]

Molecular Formula C8H6FN [2]

Molecular Weight 135.14 g/mol [2]

Appearance Liquid

Density 1.059 g/mL at 25 °C

Boiling Point 114-117 °C at 20 mmHg

235 °C [2]

Flash Point 43 °C (109.4 °F) - closed cup

>100 °C (212 °F) [2]

Refractive Index n20/D 1.5009

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical to minimize the risk of exposure

and accidents.

Engineering Controls
Ventilation: Always handle 2-Fluorophenylacetonitrile in a well-ventilated area.[7][8] A

chemical fume hood is strongly recommended to control vapor exposure.

Ignition Sources: Keep the substance away from heat, sparks, open flames, and other

sources of ignition.[6][9] Use explosion-proof electrical and ventilating equipment.[6]

Static Discharge: Take precautionary measures against static discharges. All metal parts of

equipment must be grounded and bonded.[6][9][10] Use only non-sparking tools.[6][9]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the work area.[11]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact with the chemical.

Table 3: Recommended Personal Protective Equipment

Area Equipment Specifications

Eye/Face Safety Goggles / Face Shield

Chemical splash goggles are

required. A face shield should

be worn over goggles where

there is a significant splash

hazard.[11]

Hands Chemical-Resistant Gloves

Impervious gloves (e.g., Type

ABEK EN14387 respirator filter

compatible) should be worn.

[11] Inspect gloves for integrity

before each use.[12]

Body Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin exposure.[7][8]

For significant exposure risks,

impervious clothing may be

necessary.[11]

Respiratory Respirator

Use a NIOSH-approved

respirator with an appropriate

filter (e.g., ABEK type) when

engineering controls are

insufficient or during

emergency situations.[11]

Respirator use must follow a

formal respiratory protection

program.

General Handling Procedures
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Avoid all contact with skin, eyes, and clothing.[8][12]

Do not breathe vapors, mists, or spray.[3][12]

Wash hands thoroughly after handling and before breaks, eating, drinking, or smoking.[7][12]

Remove and wash contaminated clothing before reuse.[7][12]

Handle the substance in a closed system whenever possible.[11]

Storage Requirements
Store in a cool, dry, and well-ventilated area away from incompatible substances like

oxidizing agents.[3][7][11]

Keep containers tightly closed when not in use.[7][11][12]

The storage area should be secured and accessible only to authorized personnel ("Store

locked up").[3][7][11]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always have the Safety

Data Sheet (SDS) available to provide to medical personnel.[7][8]

Caption: Workflow for first aid response to 2-Fluorophenylacetonitrile exposure.

Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[8][12]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing all contaminated clothing and shoes.[7][12] Seek immediate

medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if it is safe to do so.[7][12]

Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Clean the mouth with water. Never give anything by

mouth to an unconscious person.[7][8] Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or appropriate foam.[8][12]

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and gaseous

hydrogen fluoride (HF).[8][12]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[8]

[12]

Accidental Release Measures
A systematic approach is required to safely manage spills.

Caption: Step-by-step workflow for responding to a 2-Fluorophenylacetonitrile spill.

Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away.[8] Ensure adequate ventilation and remove all ignition sources.[6][8]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[8]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand or earth.[7][12] Collect the material using non-sparking tools and place it into a suitable,

closed container for disposal.[7][10]

Disposal Considerations
Disposal of 2-Fluorophenylacetonitrile and any contaminated materials must be performed in

strict accordance with all applicable federal, state, and local environmental regulations. Contact

a licensed professional waste disposal service to dispose of this material.[7][11] Do not allow

the chemical to enter drains or the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b044652?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-fluorophenylacetonitrile-326-62-5
https://www.fishersci.ca/shop/products/2-fluorophenylacetonitrile-97-thermo-scientific/aaa1161206
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/102330-SDS-EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3600%2F3637-3-64.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/67592
https://pubchem.ncbi.nlm.nih.gov/compound/67592
https://www.sigmaaldrich.com/US/en/sds/sial/271004
https://aksci.com/sds/9199EF_SDS.pdf
https://aksci.com/sds/9199DL_SDS.pdf
https://www.unigel.com.br/wp-content/uploads/2021/10/SDS_HIGH-PURITY-ACETONITRILE_VER01.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10660131&productDescription%3D2.5LT+Acetonitrile%2C+HPLC+for+gradient+analysis%2C+meets+analytical+specification+of+Ph.Eur&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://www.fishersci.fi/store/msds?partNumber=10503121&countryCode=FI&language=en
https://www.benchchem.com/product/b044652#2-fluorophenylacetonitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b044652#2-fluorophenylacetonitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b044652#2-fluorophenylacetonitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b044652#2-fluorophenylacetonitrile-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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